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Compound of Interest

Compound Name: Dichlorotriphenylphosphorane

Cat. No.: B105816 Get Quote

An In-depth Review of Hazard Data, Safe Handling Protocols, and Emergency Procedures

Dichlorotriphenylphosphorane ((C₆H₅)₃PCl₂), also known as triphenylphosphine dichloride,

is a versatile chlorinating agent widely employed in organic synthesis. Its utility in converting

alcohols to alkyl chlorides, epoxides to vicinal dichlorides, and carboxylic acids to acyl chlorides

makes it a valuable reagent in pharmaceutical development and chemical research.[1]

However, its high reactivity necessitates a thorough understanding of its associated hazards to

ensure safe handling and mitigate risks in the laboratory.

This technical guide provides a comprehensive overview of the safety information for

dichlorotriphenylphosphorane, drawing from established Safety Data Sheets (SDS). It is

intended for researchers, scientists, and drug development professionals who handle this

compound. The guide details its physical and chemical properties, hazard classifications, safe

handling and storage procedures, and emergency response protocols, supplemented by

visualizations of key safety workflows.

Chemical and Physical Properties
A clear understanding of a substance's physical properties is the foundation of its safe

handling. Dichlorotriphenylphosphorane is a moisture-sensitive, flammable solid.[2][3][4]

Key quantitative data are summarized in Table 1. Its sensitivity to moisture, with which it reacts,

underscores the need for storage in anhydrous conditions.[2][3]
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Property Value Source

CAS Number 2526-64-9 [2][5][6]

Molecular Formula C₁₈H₁₅Cl₂P [2][6]

Molecular Weight 333.19 g/mol [3][7]

Appearance White to light yellow solid [2]

Melting Point 85 °C (decomposes) [3][4][7]

Flash Point 20 °C (68 °F) - closed cup [7][8]

Water Solubility Reacts with water [3][4]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dichlorotriphenylphosphorane is classified as a hazardous substance with multiple

risk factors. The primary hazards are its flammability and its corrosive nature to skin and eyes.

[5][6] Some sources also indicate it is suspected of causing cancer (Carcinogenicity Category

1B).[7][8] The signal word for this chemical is "Danger".[5][6][8]

Hazard Class GHS Category Hazard Statement

Flammable Solids Category 2 H228: Flammable solid

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage

Carcinogenicity Category 1B H350: May cause cancer

Table 2: GHS Hazard Classification for Dichlorotriphenylphosphorane.[5][6][8]

The GHS pictograms associated with these hazards are the flame, corrosion, and health

hazard symbols.[8] These classifications mandate stringent safety precautions during handling,

storage, and disposal.
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Safe Handling and Storage
Proper handling and storage protocols are critical to minimizing exposure and preventing

accidents.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

tightly fitting safety goggles, and flame-retardant protective clothing.[5][8]

Avoid formation of dust and aerosols.[5]

Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking

tools and explosion-proof equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

The compound is moisture-sensitive and should be handled under anhydrous conditions.[2]

[3][4]

Store locked up.[5]

Keep away from incompatible materials, such as strong oxidizing agents.

Emergency and First-Aid Procedures
Immediate and appropriate response to an exposure is crucial. The following diagram outlines

the first-aid measures required for different routes of exposure.
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Route of Exposure
Immediate First-Aid Action

Medical Attention

Inhalation Remove to fresh air.
Provide oxygen or artificial respiration if needed.

Skin Contact Immediately remove contaminated clothing.
Flush skin with running water.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Get emergency medical help immediately.

Click to download full resolution via product page

First-Aid Response Workflow for Dichlorotriphenylphosphorane Exposure.

In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use a solid

stream of water, as it may scatter and spread the fire.

Accidental Release Measures
In the event of a spill, a systematic response is required to contain the material safely and

protect personnel.
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Spill Detected

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE.
(Gloves, goggles, protective clothing)

Contain spill.
Avoid dust formation.

Collect material using non-sparking tools.

Place in a suitable, labeled container
for waste disposal.

Dispose of waste according to regulations.

Click to download full resolution via product page

Logical Workflow for Responding to an Accidental Spill.

Experimental Protocols for Hazard Determination
The GHS classifications are based on results from standardized experimental protocols. While

the specific study reports for dichlorotriphenylphosphorane are not publicly available, the

methodologies follow established international guidelines.

Skin Corrosion/Irritation (Based on OECD Guideline 404) This test evaluates the potential of a

substance to cause reversible (irritation) or irreversible (corrosion) skin damage.[2][9][10]

Principle: A single dose of the test substance is applied to a small area of skin (approx. 6

cm²) on a test animal, typically an albino rabbit.[9]
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Procedure: A gauze patch holding 0.5 g of the solid substance is applied to the shaved skin

of the animal.[2] The patch is covered with an occlusive dressing for a set exposure period,

often in a sequential manner (e.g., 3 minutes, 1 hour, 4 hours) to minimize severe injury.[11]

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and

72 hours).[11]

Classification: The severity and reversibility of the observed skin reactions are scored.

Corrosive substances are those that cause irreversible tissue damage (necrosis) through the

epidermis and into the dermis.[12][13]

Serious Eye Damage/Irritation (Based on OECD Guideline 405) This test determines the

potential of a substance to produce irritation or damage to the eye.[4][8]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal (albino rabbit), with the other eye serving as a control.[4][6]

Procedure: A volume of 0.1 mL of the solid substance is instilled into the lower eyelid. The

eyelids are held shut for one second. The eye is not washed out for at least 24 hours unless

a corrosive effect is immediately apparent.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of eye injury is scored based on the cornea (opacity), iris, and conjunctiva (redness,

swelling).[4]

Classification: Substances causing irreversible eye damage or significant, persistent irritation

are classified as causing serious eye damage (Category 1).[14]

Flammable Solids (Based on UN Test N.1) This test method determines if a solid is readily

combustible.[15][16]

Principle: The test assesses the burning rate of a substance formed into a long strip or

powder train.[15][17]

Procedure: A 250 mm long train of the powdered substance is prepared on a non-

combustible surface. One end of the train is ignited with a flame source (e.g., a gas burner).
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[15]

Screening Test: The primary observation is whether combustion propagates along the train.

If the substance does not ignite or the flame does not propagate more than 200mm within a

2-minute test period, it is not classified as a flammable solid.[16]

Burning Rate Test: If the substance propagates a flame in the screening test, the main test is

conducted. The time it takes for the flame to travel a measured distance (e.g., 100 mm) is

recorded.[16][17]

Classification: The substance is classified as a flammable solid (Division 4.1) if the burning

time is below a certain threshold. It is further assigned to a Packing Group (II for higher

hazard, III for lower hazard) based on how fast it burns.[17]

Toxicological and Ecological Information
Detailed quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%), for Dichlorotriphenylphosphorane are not readily available in the public

domain.[5] The primary health hazards identified are severe skin and eye damage upon contact

and a suspected risk of carcinogenicity.[5][8]

Similarly, specific data on the ecological effects (toxicity to fish, daphnia, algae) are not

available.[5] Due to its hazardous nature, release into the environment must be avoided.

Disposal should be carried out via a licensed professional waste disposal service in

accordance with local, state, and federal regulations.[5]

Conclusion
Dichlorotriphenylphosphorane is an effective and important reagent, but its hazardous

properties—flammability and corrosivity—demand rigorous adherence to safety protocols.

Researchers and laboratory personnel must be fully aware of these risks and proficient in the

handling, storage, and emergency procedures outlined in this guide and the official Safety Data

Sheet. By implementing these measures, the risks associated with the use of this valuable

chemical can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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